Cas no 281221-69-0 (5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 281221-69-0
• MF: C₃H₄ClN₃O₂S
• MW: 181.600757598877
• CID: 4712103
• Update Time: 2025-06-10

5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4H-1,2,4-triazole-3-sulfonyl chloride
• 4H-1,2,4-triazole-3-sulfonyl chloride, 5-methyl-
• 5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Inchi： 1S/C3H4ClN3O2S/c1-2-5-3(7-6-2)10(4,8)9/h1H3,(H,5,6,7)
• InChI Key： FSMYUNQRBGRKCI-UHFFFAOYSA-N
• SMILES： ClS(C1=NNC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride

5-Methyl-4H-1,2,4-Triazole-3-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 281221-69-0, known as 5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its unique structural features and its potential applications in various chemical reactions. The sulfonyl chloride functional group present in this molecule plays a pivotal role in its reactivity and versatility.

Recent studies have highlighted the importance of 5-Methyl-4H-1,2,4-triazole derivatives in the development of novel materials and pharmaceutical agents. The methyl substitution at the 5-position of the triazole ring introduces steric effects that can influence the molecule's reactivity and selectivity in various chemical transformations. This makes it an attractive candidate for exploring new synthetic pathways and catalytic processes.

The synthesis of 5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the corresponding triazole derivative. The introduction of the sulfonyl chloride group is often achieved through sulfonation followed by chlorination or direct sulfurylation. Researchers have explored various conditions to optimize this process, including the use of different solvents, catalysts, and reaction temperatures.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and THF. Its stability under various conditions has been extensively studied, with findings indicating that it is relatively stable under normal storage conditions but reactive under specific chemical environments.

The application of 5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride spans across multiple disciplines. In organic synthesis, it serves as an efficient reagent for introducing sulfonyl groups into target molecules. This is particularly useful in the development of biologically active compounds and advanced materials. Recent research has also explored its potential as a building block for constructing heterocyclic frameworks with tailored electronic properties.

A groundbreaking study published in 2023 demonstrated the use of this compound in constructing highly efficient catalysts for olefin polymerization. The unique electronic properties of the triazole ring and the sulfonyl chloride group synergistically enhance the catalytic activity, making it a promising candidate for industrial applications.

In addition to its synthetic applications, 5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride has shown potential in material science as a precursor for generating advanced polymers and coatings. Its ability to form stable bonds with various functional groups makes it ideal for developing materials with enhanced mechanical and thermal properties.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it undergoes rapid degradation under UV light and aqueous conditions, reducing its persistence in the environment. This makes it a more eco-friendly alternative compared to some traditional sulfonylating agents.

In conclusion, CAS No. 281221-69-0 represents a significant advancement in chemical synthesis and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in shaping future innovations is expected to grow significantly.